Cas no 1804276-39-8 (1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1804276-39-8
• MF: C₁₁H₉BrClF₃O
• MW: 329.540772199631
• CID: 4979694
• Update Time: 2025-06-14

1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H9BrClF3O/c1-6(17)10(12)7-2-3-9(11(14,15)16)8(4-7)5-13/h2-4,10H,5H2,1H3
• InChI Key： HXHSWVZTHYCUFL-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(F)(F)F)=C(CCl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one

Research Briefing on 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one (CAS: 1804276-39-8)

1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one (CAS: 1804276-39-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its bromo and chloro-methyl substituents on a trifluoromethylphenyl backbone, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways.

The synthesis and characterization of 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one have been detailed in several recent publications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key precursor in the synthesis of irreversible kinase inhibitors. The presence of the bromo and chloro-methyl groups allows for selective modifications, enabling the creation of covalent inhibitors that target cysteine residues in the ATP-binding sites of kinases. This approach has shown promise in overcoming drug resistance mechanisms observed in certain cancers.

In addition to its role in kinase inhibitor development, 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one has been investigated for its potential in antimicrobial applications. Research conducted by a team at the University of Cambridge (2024) highlighted its activity against multidrug-resistant bacterial strains. The compound's ability to disrupt bacterial cell wall synthesis, combined with its favorable pharmacokinetic properties, positions it as a candidate for further optimization in antibiotic development. These findings underscore the compound's broad applicability across different therapeutic areas.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's reactivity and stability. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) studies have provided insights into its degradation pathways and potential impurities, which are critical for ensuring the quality and safety of drug candidates derived from this intermediate. Such analytical data are invaluable for regulatory submissions and scale-up processes in pharmaceutical manufacturing.

Looking ahead, the exploration of 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one is expected to expand into new areas, including its use in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. Early-stage research suggests that its reactive functional groups can be harnessed to design bifunctional molecules that recruit E3 ubiquitin ligases to specific protein targets, offering a novel strategy for addressing undruggable proteins in disease pathways.

In conclusion, 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one (CAS: 1804276-39-8) represents a promising chemical scaffold with diverse applications in drug discovery and development. Its versatility as a synthetic intermediate, combined with its potential biological activities, makes it a valuable tool for researchers aiming to address unmet medical needs. Continued investigation into its mechanisms of action and optimization of its derivatives will likely yield significant contributions to the field of chemical biology and medicinal chemistry in the coming years.